O-4-Propylthymine

• CAS RN: 124830-87-1
• Molecular Formula: C8H12N2O2
• Molecular Weight: 168.19 g/mol
• IUPAC Name: 5-methyl-6-propoxy-1H-pyrimidin-2-one
• InChI: InChI=1S/C8H12N2O2/c1-3-4-12-7-6(2)5-9-8(11)10-7/h5H,3-4H2,1-2H3,(H,9,10,11)
• InChI Key: RSZVKJNDOJCFTA-UHFFFAOYSA-N
• SMILES: CCCOC1=C(C=NC(=O)N1)C
• synonyms: O(4)-n-propylthymine; O(4)-nPrT; O-4-propylthymine

Description

O-4-Propylthymine is a modified nucleoside that has gained significant attention in recent years due to its potential applications in scientific research. It is a derivative of thymine, one of the four nucleotide bases that make up DNA. O-4-Propylthymine has been synthesized using various methods and has shown promising results in its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism Of Action

O-4-Propylthymine inhibits the activity of DNA methyltransferases by binding to the enzyme's active site and preventing the transfer of methyl groups to DNA. This inhibition leads to changes in gene expression patterns, which can have physiological and biochemical effects.

Biochemical And Physiological Effects

O-4-Propylthymine has been shown to have various biochemical and physiological effects, including changes in gene expression patterns, alterations in cell proliferation and differentiation, and modulation of immune responses. These effects have potential applications in various fields, including cancer research, neurology, and immunology.

Advantages And Limitations For Lab Experiments

O-4-Propylthymine has several advantages for lab experiments, including its high purity and stability, making it suitable for use in various assays and experiments. However, its limited solubility in water can make it challenging to work with in some applications. Additionally, its selective inhibition of DNA methyltransferases can make it challenging to interpret results in experiments that involve multiple enzymes.

Future Directions

There are several future directions for research on O-4-Propylthymine, including its potential therapeutic applications in cancer and neurological disorders, its role in epigenetic regulation, and its use as a tool for studying gene expression patterns. Additionally, further research is needed to optimize its synthesis and improve its solubility in water, making it more accessible for use in various applications.
In conclusion, O-4-Propylthymine is a promising compound with potential applications in scientific research. Its selective inhibition of DNA methyltransferases has significant implications for epigenetic regulation and potential therapeutic applications in diseases such as cancer and neurological disorders. Further research is needed to optimize its synthesis and improve its solubility in water, making it more accessible for use in various applications.

Synthesis Methods

O-4-Propylthymine can be synthesized using different methods, including the alkylation of thymine with propyl bromide or the reaction of thymine with 1-bromopropane, followed by the reduction of the resulting intermediate. The synthesis of O-4-Propylthymine has been optimized to increase yields and purity, making it suitable for scientific research applications.

Scientific Research Applications

O-4-Propylthymine has been shown to have potential applications in scientific research, particularly in the field of epigenetics. Epigenetics refers to modifications to DNA that do not alter the underlying genetic code but can affect gene expression. O-4-Propylthymine has been shown to selectively inhibit the activity of DNA methyltransferases, enzymes that add methyl groups to DNA and are involved in regulating gene expression. This inhibition can lead to changes in gene expression patterns and has potential therapeutic applications in diseases such as cancer and neurological disorders.